Cas no 109795-73-5 (Valine,N-acetyl-3-(acetyldithio)-)

Valine,N-acetyl-3-(acetyldithio)- structure
109795-73-5 structure
Product Name:Valine,N-acetyl-3-(acetyldithio)-
CAS No:109795-73-5
MF:C9H15NO4S2
MW:265.349700212479
CID:190716
PubChem ID:3066266
Update Time:2025-04-19

Valine,N-acetyl-3-(acetyldithio)- Chemical and Physical Properties

Names and Identifiers

    • Valine,N-acetyl-3-(acetyldithio)-
    • (2R)-2-acetamido-3-(acetyldisulfanyl)-3-methylbutanoic acid
    • DTXSID40149048
    • N-Acetyl-3-(acetyldithio)valine
    • Valine, N-acetyl-3-(acetyldithio)-
    • alpha-Acetylamino-beta-acetyldithioisovaleric acid
    • 109795-73-5
    • BRN 5743769
    • Inchi: 1S/C9H15NO4S2/c1-5(11)10-7(8(13)14)9(3,4)16-15-6(2)12/h7H,1-4H3,(H,10,11)(H,13,14)/t7-/m1/s1
    • InChI Key: GSMAUKTVMNVPNQ-SSDOTTSWSA-N
    • SMILES: S(C(C)(C)[C@@H](C(=O)O)NC(C)=O)SC(C)=O

Computed Properties

  • Exact Mass: 265.04435
  • Monoisotopic Mass: 265.044249
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 134
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.306
  • Refractive Index: 1.551
  • PSA: 83.47
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